Cas no 115512-58-8 ([(2S)-2-methylpyrrolidin-2-yl]methanol)

• Product Name: [(2S)-2-methylpyrrolidin-2-yl]methanol
• CAS No: 115512-58-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 3162785
• PubChem ID: 14223700
• Update Time: 2025-10-29

[(2S)-2-methylpyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Methylpyrrolidine-2-methanol hydrochloride
• [(2S)-2-methylpyrrolidin-2-yl]methanol
• (2S)-2-Methylpyrrolidine-2-methanol HCl
• BS-30151
• EN300-5252825
• SCHEMBL16923408
• SB20867
• 115512-58-8
• 2-Pyrrolidinemethanol, 2-methyl-, (S)-
• (S)-(2-Methylpyrrolidin-2-yl)methanol
• (2S)-2-Methylpyrrolidine-2-methanol
• 843-859-4
• CS-0370793
• G37405
• PB35769
• BJOWRJDUPYOCEU-LURJTMIESA-N
• AKOS006378716
• (2-Methyl-2-pyrrolidinyl)methanol #
• ((2S)-2-methylpyrrolidin-2-yl)methanol

• Inchi： 1S/C6H13NO/c1-6(5-8)3-2-4-7-6/h7-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： BJOWRJDUPYOCEU-LURJTMIESA-N
• SMILES： OC[C@]1(C)CCCN1

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on [(2S)-2-methylpyrrolidin-2-yl]methanol

[(2S)-2-methylpyrrolidin-2-yl]methanol: A Comprehensive Overview of Its Properties, Applications, and Market Trends

[(2S)-2-methylpyrrolidin-2-yl]methanol, with the CAS number 115512-58-8, is a chiral compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. This compound, often referred to in scientific literature as a pyrrolidine derivative, belongs to the class of heterocyclic compounds, which are pivotal in the synthesis of various bioactive molecules. Its molecular formula is C6H13NO, and it features a stereocenter at the 2-position, making the (2S)-enantiomer particularly valuable in asymmetric synthesis and drug development. The presence of both a pyrrolidine ring and a hydroxymethyl group contributes to its reactivity and functionality, enabling it to serve as a key intermediate in organic transformations. Researchers and industry professionals frequently search for terms like "chiral building blocks," "pyrrolidine-based synthesis," and "CAS 115512-58-8 applications" to explore its potential, reflecting the growing interest in sustainable and efficient chemical processes.

The chemical properties of [(2S)-2-methylpyrrolidin-2-yl]methanol make it an excellent candidate for various synthetic applications. Its chiral nature allows for the production of enantiomerically pure compounds, which is crucial in pharmaceuticals where stereochemistry can significantly impact biological activity and safety. For instance, this compound is often utilized in the synthesis of pharmaceutical intermediates for drugs targeting neurological disorders, leveraging its ability to form stable complexes and participate in catalytic cycles. In recent years, with the rise of green chemistry and AI-driven drug discovery, there has been increased focus on compounds like this that can reduce waste and enhance selectivity in reactions. Searches for "sustainable chiral synthesis" and "machine learning in organic chemistry" often lead to discussions involving such molecules, as they align with global trends toward environmentally friendly and data-optimized research. Additionally, its solubility in common organic solvents and moderate boiling point facilitate its handling in laboratory and industrial settings, making it a preferred choice for scalable processes.

In terms of applications, [(2S)-2-methylpyrrolidin-2-yl]methanol finds extensive use in the pharmaceutical sector, particularly in the development of active pharmaceutical ingredients (APIs) for treatments related to central nervous system diseases. Its role as a precursor molecule enables the construction of complex architectures in drugs that require high enantiopurity, such as those for Parkinson's disease or depression. Beyond pharmaceuticals, this compound is employed in agrochemical research for designing novel pesticides and herbicides that are more selective and less harmful to the environment. The integration of computational chemistry tools, such as molecular docking and quantum mechanics calculations, has further amplified its relevance, as researchers use these methods to predict interactions and optimize synthesis pathways. Popular search queries like "chiral compounds in drug design" and "agrochemical intermediates" highlight the compound's cross-disciplinary importance, catering to audiences interested in both human health and agricultural sustainability.

Market dynamics for [(2S)-2-methylpyrrolidin-2-yl]methanol are influenced by the expanding demand for enantioselective synthesis in the global chemical industry. With a CAS registry number 115512-58-8, it is readily available from specialized chemical suppliers, and its pricing is competitive due to advancements in catalytic asymmetric methods that improve yield and reduce costs. The compound's alignment with circular economy principles, where waste minimization and resource efficiency are prioritized, makes it attractive for companies focusing on ESG (Environmental, Social, and Governance) criteria. Trends such as the shift toward bio-based chemicals and the use of automation in synthesis are driving innovation, with searches for "market trends in chiral intermediates" and "automated chemical production" reflecting this evolution. Furthermore, regulatory frameworks promoting safer chemicals have bolstered its adoption, as it does not fall under restricted categories, ensuring compliance in international trade.

Looking ahead, the future prospects for [(2S)-2-methylpyrrolidin-2-yl]methanol are promising, driven by ongoing research in personalized medicine and advanced material science. Its utility in creating tailored therapeutics, combined with emerging technologies like blockchain for supply chain transparency, positions it as a molecule of interest for next-generation innovations. Educational institutions and research labs frequently inquire about "synthesis protocols for pyrrolidine derivatives" and "careers in medicinal chemistry," indicating a growing workforce engagement with such compounds. Overall, CAS 115512-58-8 exemplifies how chiral building blocks are integral to modern science, offering solutions that are not only scientifically robust but also aligned with societal needs for sustainability and health advancement.